Cas no 2006378-33-0 (INDEX NAME NOT YET ASSIGNED)

• Product Name: INDEX NAME NOT YET ASSIGNED
• CAS No: 2006378-33-0
• MF: C₉H₁₉N₃O₂S
• MW: 233.331060647964
• CID: 5254786
• PubChem ID: 165441096
• Update Time: 2025-05-19

INDEX NAME NOT YET ASSIGNED Chemical and Physical Properties

Names and Identifiers

• 2006378-33-0
• EN300-373071
• 1-{4-[imino(methyl)oxo-lambda6-sulfanyl]piperazin-1-yl}-2-methylpropan-1-one
• INDEX NAME NOT YET ASSIGNED

• Inchi： 1S/C9H19N3O2S/c1-8(2)9(13)11-4-6-12(7-5-11)15(3,10)14/h8,10H,4-7H2,1-3H3
• InChI Key： ZMXKHFDFIRYXTK-UHFFFAOYSA-N
• SMILES： S(C)(=N)(N1CCN(C(C(C)C)=O)CC1)=O

Computed Properties

• Exact Mass: 233.11979803g/mol
• Monoisotopic Mass: 233.11979803g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 72.8Ų

Experimental Properties

• Density: 1.26±0.1 g/cm3(Predicted)
• Boiling Point: 373.3±52.0 °C(Predicted)
• pka: -8.65±0.20(Predicted)

Additional information on INDEX NAME NOT YET ASSIGNED

Research Briefing on Chemical Compound 2006378-33-0 and INDEX NAME NOT YET ASSIGNED in Chemical Biology and Pharmaceutical Applications

The chemical compound with the identifier 2006378-33-0 has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, currently referred to as INDEX NAME NOT YET ASSIGNED, is under investigation for its potential therapeutic applications and unique biochemical properties. Emerging studies suggest that it may play a pivotal role in targeting specific molecular pathways implicated in various diseases, making it a promising candidate for drug development.

Recent research efforts have focused on elucidating the structural and functional characteristics of 2006378-33-0. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to determine its precise molecular configuration. Preliminary findings indicate that the compound exhibits a high degree of selectivity towards certain enzyme systems, which could be leveraged for the design of novel inhibitors or modulators. These properties are particularly relevant in the context of oncology and neurodegenerative disorders, where targeted therapies are in high demand.

In vitro and in vivo studies have further explored the pharmacological profile of INDEX NAME NOT YET ASSIGNED. Early-stage experiments have demonstrated its efficacy in modulating key cellular processes, such as apoptosis and inflammation. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that the compound significantly reduced tumor growth in murine models by inhibiting a critical signaling pathway. These findings underscore its potential as a lead compound for anticancer drug development.

Despite these promising results, challenges remain in the optimization of 2006378-33-0 for clinical use. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through systematic structure-activity relationship (SAR) studies. Collaborative efforts between academic institutions and pharmaceutical companies are underway to refine the compound's properties and advance it through preclinical trials. The integration of computational modeling and high-throughput screening techniques is expected to accelerate this process.

In conclusion, the compound 2006378-33-0, currently designated as INDEX NAME NOT YET ASSIGNED, represents a compelling area of research in chemical biology and drug discovery. Its unique mechanistic attributes and therapeutic potential warrant further investigation. Future studies should focus on overcoming existing limitations and translating these findings into viable clinical applications. This briefing highlights the importance of continued investment in innovative research to unlock the full potential of this and similar compounds in addressing unmet medical needs.